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Compound of Interest

Compound Name:
Methyl 4-bromo-2-fluoro-5-

methoxybenzoate

CAS No.: 1427360-09-5

Cat. No.: B1459598 Get Quote

Halogenated benzoic acid derivatives are a cornerstone of modern medicinal chemistry. The

incorporation of halogen atoms, particularly fluorine and bromine, into a phenyl ring can

profoundly influence a molecule's physicochemical properties. These substitutions can

modulate lipophilicity, metabolic stability, binding affinity to biological targets, and

pharmacokinetic profiles. The presence of a methoxy group further adds to the electronic and

steric diversity of these compounds, making them versatile scaffolds for the synthesis of

complex molecular architectures.

While direct commercial sources for Methyl 4-bromo-2-fluoro-5-methoxybenzoate are not

readily found, a number of its isomers are available and serve similar roles in synthetic

chemistry. This guide will focus on these analogs to provide a relevant and practical resource.

Physicochemical Properties and Supplier
Information
The properties and availability of key isomers of bromo-fluoro-methoxy-substituted methyl

benzoates are summarized below. It is important to note that pricing is subject to change and

depends on the supplier, purity, and quantity.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Representat
ive
Supplier(s)

Indicative
Price (USD
per gram)

Methyl 4-

bromo-2-

methoxybenz

oate

139102-34-4 C9H9BrO3 245.07
Sigma-

Aldrich[1]

~$17.80 (for

10g)[1]

Methyl 5-

bromo-2-

fluoro-4-

methoxybenz

oate

949465-86-5 C9H8BrFO3 263.06
BLD

Pharm[2]

Inquire for

pricing

Methyl 4-

bromo-2-

fluoro-6-

methoxybenz

oate

1427415-25-

5
C9H8BrFO3 263.06

J&K

Scientific[3]

Inquire for

pricing

Methyl 2-

bromo-4-

fluoro-5-

methoxybenz

oate

1007455-22-

2
C9H8BrFO3 263.06

Sigma-

Aldrich[4]

Inquire for

pricing

4-Bromo-2-

fluoro-5-

methoxybenz

onitrile

Not specified C8H5BrFNO 230.03 Smolecule[5]
Inquire for

pricing

Synthesis of Substituted Benzoates
The synthesis of these halogenated benzoates typically involves multi-step sequences starting

from commercially available precursors. The choice of synthetic route is often dictated by the

desired substitution pattern on the aromatic ring.

General Synthesis Workflow
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A common strategy for synthesizing compounds like Methyl 4-bromo-2-fluorobenzoate involves

the esterification of the corresponding carboxylic acid.

4-Bromo-2-fluorobenzoic acid

Methyl 4-bromo-2-fluorobenzoate

Esterification in Methanol

Thionyl chloride or
(Trimethylsilyl)diazomethane

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 4-bromo-2-fluorobenzoate.

Detailed Experimental Protocol: Synthesis of Methyl 4-
bromo-2-fluorobenzoate
This protocol describes the esterification of 4-bromo-2-fluorobenzoic acid, a common precursor.

Materials:

4-bromo-2-fluorobenzoic acid

Methanol (reagent grade)

Thionyl chloride

Ethyl acetate

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer
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Ice bath

Rotary evaporator

Procedure:

To a stirred solution of 4-bromo-2-fluorobenzoic acid (1.0 eq.) in methanol, slowly add thionyl

chloride (2.0 eq.) at 0 °C.

Allow the reaction mixture to warm to room temperature and continue stirring for 12 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, remove the methanol under reduced pressure.

Dilute the residue with ethyl acetate.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution,

deionized water, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude product.

Purify the product by column chromatography if necessary to obtain pure methyl 4-bromo-2-

fluorobenzoate.[6]

Applications in Drug Discovery and Medicinal
Chemistry
Substituted benzoates are pivotal intermediates in the synthesis of a wide array of

pharmacologically active molecules. The specific substitution pattern of bromine, fluorine, and

methoxy groups can be strategically utilized to target various biological pathways.

Role as a Key Building Block
These compounds serve as versatile building blocks in cross-coupling reactions, such as

Suzuki-Miyaura and Buchwald-Hartwig aminations, to construct more complex molecular

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/synthesis/methyl-4-bromo-2-fluorobenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


frameworks.[5][7] For instance, 4-Bromo-2-fluorobenzoic acid is a key starting material for the

synthesis of Enzalutamide, a non-steroidal antiandrogen used in the treatment of prostate

cancer.[7]

Methyl 4-bromo-2-fluoro-5-methoxybenzoate
(or isomer)

Cross-Coupling Reaction
(e.g., Suzuki, Buchwald-Hartwig)

Introduce complexity

Functional Group Interconversion

Modify functionality

Lead Compound

Initial biological activity

Lead Optimization

Improve properties

Drug Candidate

Click to download full resolution via product page

Caption: Role of substituted benzoates in a typical drug discovery pipeline.

Potential Biological Activity
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Research on related structures suggests that compounds like Methyl 4-bromo-2-fluorobenzoate

could exhibit a range of biological activities. For example, halogenated benzoate derivatives

have been investigated for their antimicrobial and anticancer properties.[8] Molecular docking

studies on Methyl 4-bromo-2-fluorobenzoate have suggested its potential as an antifungal

agent.[8] The unique electronic properties conferred by the fluorine and bromine atoms can

enhance interactions with biological targets.

Safety and Handling
As with all laboratory chemicals, proper safety precautions must be observed when handling

Methyl 4-bromo-2-fluoro-5-methoxybenzoate and its isomers.

General Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Health Hazards: These compounds may cause skin, eye, and respiratory irritation.[9] Some

related compounds are harmful if swallowed, in contact with skin, or if inhaled.[10]

First Aid Measures:

Skin Contact: Immediately wash with plenty of soap and water.[9]

Eye Contact: Rinse cautiously with water for several minutes.[9]

Inhalation: Move the person to fresh air.[9]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[11]

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Always consult the Safety Data Sheet (SDS) provided by the supplier for specific handling and

safety information.[9][11]

Conclusion
Methyl 4-bromo-2-fluoro-5-methoxybenzoate and its isomers represent a class of highly

valuable and versatile intermediates in organic synthesis, particularly within the realm of drug

discovery. Their unique substitution patterns provide a powerful tool for medicinal chemists to
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fine-tune the properties of lead compounds. While the exact target compound of this guide may

require custom synthesis, the availability of its structural isomers offers a wealth of

opportunities for researchers to advance their projects. A thorough understanding of their

synthesis, reactivity, and handling is crucial for leveraging their full potential in the development

of novel therapeutics and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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